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Introduction

AMG 193 is a first-in-class, orally bioavailable, MTA-cooperative protein arginine
methyltransferase 5 (PRMT5) inhibitor. It is a targeted therapeutic designed to induce synthetic
lethality in tumors with homozygous deletion of the methylthioadenosine phosphorylase
(MTAP) gene.[1][2] Approximately 10-15% of cancers exhibit MTAP deletion, including
glioblastoma, mesothelioma, bladder, pancreatic, and non-small cell lung cancers.[2][3]

The deletion of the MTAP gene leads to the accumulation of its substrate, methylthioadenosine
(MTA), within the cancer cells. MTA is a structural analog of S-adenosylmethionine (SAM), the
methyl donor for PRMT5, and its accumulation results in partial inhibition of PRMT5 activity.[2]
[3] AMG 193 capitalizes on this by preferentially binding to the MTA-bound PRMT5 complex,
leading to complete and selective inhibition of PRMT5 in MTAP-deleted tumor cells while
sparing normal tissues where MTA levels are low.[1][2] This targeted inhibition of PRMT5
disrupts downstream processes, including RNA splicing and gene expression, ultimately
leading to cell cycle arrest, DNA damage, and apoptosis in cancer cells.[1][4]
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These application notes provide a comprehensive overview of the dosage and administration

guidelines for AMG 193 based on preclinical and clinical data, along with detailed protocols for

key in vitro and in vivo experiments.

Data Presentation
Table 1: Preclinical Dosage and Administration of AMG

193 in Xenograft Models

] Administr .
Animal Tumor Cell i Dosage Dosing Referenc
ation
Model Type Line(s) Range Schedule e
Route
HCT116
Isogenic (MTAP- ]
] 3, 10, 30, Once daily
Mice Colorectal deleted Oral (p.o.) [5]
] 100 mg/kg (QD)
Carcinoma  and MTAP
WT)
Diffuse
) Large B- 10, 20, 30 Once daily
Mice DOHH-2 Oral (p.o.) [5]
cell mg/kg (QD)
Lymphoma
Pancreatic
) Ductal 10, 30, 100  Once daily
Mice ~ BxPC-3 Oral (p.o.) [5]
Adenocarci mg/kg (QD)
noma
Non-Small
) LU99, 10, 25,100  Once daily
Mice Cell Lung Oral (p.o.) [5]
H838 mg/kg (QD)
Cancer

Table 2: Clinical Dosage and Administration of AMG 193
(Phase 1, NCT05094336)

© 2026 BenchChem. All rights reserved.

2/11

Tech Support


https://sites.lifesci.ucla.edu/mcdb-arispe/wp-content/uploads/sites/126/2017/05/Prot_Animl_XenograftTumorAssay.pdf
https://sites.lifesci.ucla.edu/mcdb-arispe/wp-content/uploads/sites/126/2017/05/Prot_Animl_XenograftTumorAssay.pdf
https://sites.lifesci.ucla.edu/mcdb-arispe/wp-content/uploads/sites/126/2017/05/Prot_Animl_XenograftTumorAssay.pdf
https://sites.lifesci.ucla.edu/mcdb-arispe/wp-content/uploads/sites/126/2017/05/Prot_Animl_XenograftTumorAssay.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054887?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Study
Phase

Patient
Populatio
n

Administr
ation
Route

Dose
Escalatio
n Range

Maximum

Tolerated
Dose
(MTD)

Dosing Referenc

Schedule e

Phase 1
(Dose

Exploration

)

Patients
with
advanced/
metastatic
solid
tumors with
MTAP or
CDKN2A

deletion

Oral

40, 120,
240, 480,
800, 1200,
1600 mg

1200 mg

once daily

Once daily
(QD) or
600 mg
twice daily
(BID) in 28-

day cycles

[1]3]

Phase 1
(Dose

Expansion)

Patients
with
pancreatic
ductal
adenocarci
noma,
NSCLC,
biliary tract
cancer,
esophagea
I/gastric
cancer,
glioma,
and tumor-
agnostic
disease
with MTAP

deletion

Oral

1200 mg

Not
Applicable

Once daily
(QD)

Signaling Pathway and Experimental Workflow
Diagrams
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AMG 193 Mechanism of Action in MTAP-Deleted Cancer Cells
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Caption: AMG 193 Signaling Pathway in MTAP-Deleted vs. Normal Cells.
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In Vivo Xenograft Experimental Workflow for AMG 193
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Caption: Workflow for assessing AMG 193 efficacy in vivo.
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Experimental Protocols
In Vitro Cell Viability Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of AMG 193 in MTAP-
deleted and MTAP-wildtype cancer cell lines.

Materials:

MTAP-deleted and MTAP-WT cancer cell lines (e.g., HCT116 isogenic pair)

Complete cell culture medium

AMG 193 stock solution (in DMSQO)

96-well clear-bottom cell culture plates

CellTiter-Glo® Luminescent Cell Viability Assay kit

Luminometer

Protocol:
e Cell Seeding:
o Trypsinize and resuspend cells in complete medium.

o Seed cells into 96-well plates at a predetermined optimal density (e.g., 1,000-5,000
cells/well) in a volume of 90 pL.

o Incubate plates at 37°C and 5% CO2 for 24 hours to allow for cell attachment.
e Compound Treatment:

o Prepare a serial dilution of AMG 193 in complete medium. A typical starting concentration
range is 0.001 to 10 uM.

o Add 10 pL of the diluted AMG 193 or vehicle control (DMSO) to the respective wells.
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o Incubate the plates for 6 days at 37°C and 5% CO2.[3]

o Cell Viability Measurement:

[e]

Equilibrate the plates to room temperature for 30 minutes.

o

Add 100 pL of CellTiter-Glo® reagent to each well.

[¢]

Mix the contents by orbital shaking for 2 minutes to induce cell lysis.

[¢]

Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

[e]

Measure the luminescence using a plate-reading luminometer.
e Data Analysis:
o Normalize the luminescence readings to the vehicle-treated control wells.
o Plot the normalized values against the logarithm of the AMG 193 concentration.

o Calculate the IC50 values using a non-linear regression curve fit.

In Vivo Xenograft Tumor Model

Objective: To evaluate the anti-tumor efficacy of orally administered AMG 193 in a mouse
xenograft model of MTAP-deleted cancer.

Materials:

Immunocompromised mice (e.g., athymic nude or SCID)

MTAP-deleted cancer cells (e.g., HCT116 MTAP-deleted)

Matrigel (optional)

AMG 193

Vehicle for oral gavage (e.g., 0.5% methylcellulose)
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o Calipers

e Animal balance
Protocol:

e Tumor Cell Implantation:

o Harvest and resuspend cancer cells in sterile PBS or culture medium, with or without
Matrigel.

o Subcutaneously inject approximately 2-5 x 1076 cells into the flank of each mouse.
e Tumor Growth and Treatment Initiation:

o Monitor tumor growth by measuring tumor volume with calipers (Volume = (width"2 x
length)/2).

o When tumors reach a mean volume of 100-200 mms3, randomize mice into treatment and
control groups.

e AMG 193 Administration:
o Prepare the dosing solution of AMG 193 in the appropriate vehicle.

o Administer AMG 193 orally (p.0.) via gavage once daily (QD) at the desired dose levels
(e.g., 10, 30, 100 mg/kg).[5]

o Administer the vehicle alone to the control group.
e Monitoring and Endpoint:
o Measure tumor volume and mouse body weight 2-3 times per week.

o Continue treatment for a predetermined period (e.g., 21-28 days) or until tumors in the
control group reach a specified size.
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o At the end of the study, euthanize the mice and collect tumors and blood for
pharmacodynamic analysis.

e Pharmacodynamic Analysis (SDMA Levels):

o Tumor and blood samples can be analyzed for symmetric dimethylarginine (SDMA) levels
by ELISA or other appropriate methods to confirm target engagement.[3]

Cell Cycle Analysis

Objective: To assess the effect of AMG 193 on cell cycle progression in MTAP-deleted cancer
cells.

Materials:

» MTAP-deleted cancer cells

o 6-well cell culture plates

e AMG 193 stock solution (in DMSO)

e Propidium iodide (PI) staining solution

e RNase A

e Flow cytometer

Protocol:

e Cell Treatment:
o Seed cells in 6-well plates and allow them to attach overnight.
o Treat cells with various concentrations of AMG 193 or vehicle control for 24-72 hours.

e Cell Harvesting and Fixation:

o Harvest cells by trypsinization and wash with PBS.
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o Fix the cells in ice-cold 70% ethanol while vortexing gently.

o Incubate the cells at -20°C for at least 2 hours.

e Staining and Analysis:

(¢]

Centrifuge the fixed cells and wash with PBS.

[¢]

Resuspend the cell pellet in Pl staining solution containing RNase A.

[¢]

Incubate in the dark at room temperature for 30 minutes.

[e]

Analyze the DNA content of the cells using a flow cytometer.
o Data Interpretation:
o Quantify the percentage of cells in the G1, S, and G2/M phases of the cell cycle.

o An accumulation of cells in the G2/M phase is indicative of AMG 193-induced cell cycle
arrest.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b054887/docs#application-notes-and-protocols-for-b-
193-amg-193]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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